Cas no 139337-58-9 (2,4-Quinazolinediamine, 8-bromo-5-methyl-)

• Product Name: 2,4-Quinazolinediamine, 8-bromo-5-methyl-
• CAS No: 139337-58-9
• MF: C₉H₉BrN₄
• MW: 253.098560094833
• CID: 1267109
• Update Time: 2024-08-04

2,4-Quinazolinediamine, 8-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine, 8-bromo-5-methyl-

• Inchi： 1S/C9H9BrN4/c1-4-2-3-5(10)7-6(4)8(11)14-9(12)13-7/h2-3H,1H3,(H4,11,12,13,14)
• InChI Key： XVQRKEZSSCGJRX-UHFFFAOYSA-N
• SMILES： N1=C2C(C(C)=CC=C2Br)=C(N)N=C1N

Computed Properties

• Exact Mass: 252.00117

Experimental Properties

• Density: 1.721±0.06 g/cm3(Predicted)
• Boiling Point: 513.0±60.0 °C(Predicted)
• PSA: 77.82
• pka: 6.56±0.10(Predicted)